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Compound of Interest

Compound Name: 2,6-Difluoronicotinaldehyde

Cat. No.: B141074 Get Quote

Disclaimer: This document provides a comprehensive overview of the known stability and

storage conditions for 2,6-Difluoronicotinaldehyde based on publicly available data. It is

important to note that detailed, quantitative stability studies, including degradation kinetics

under various stress conditions, are not extensively reported in the scientific literature. The

information herein is supplemented with general chemical principles for aromatic aldehydes

and fluorinated compounds to offer a thorough guide for researchers, scientists, and drug

development professionals. All handling and storage procedures should be conducted with

appropriate safety precautions in a controlled laboratory environment.

Overview and Physicochemical Properties
2,6-Difluoronicotinaldehyde is a fluorinated pyridine derivative of interest in medicinal

chemistry and materials science. Its chemical structure, featuring an aldehyde group and two

fluorine atoms on the pyridine ring, dictates its reactivity and stability. The electron-withdrawing

nature of the fluorine atoms and the aldehyde functionality makes the molecule susceptible to

certain degradation pathways.

Table 1: Physicochemical Properties of 2,6-Difluoronicotinaldehyde
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Property Value Source

CAS Number 155601-65-3 [1]

Molecular Formula C₆H₃F₂NO [1]

Molecular Weight 143.09 g/mol [2]

Appearance
Colorless to light yellow solid

(<19°C) or liquid (>20°C)
[1]

Melting Point 19-20 °C [1][3]

Boiling Point 64-66 °C at 15 mmHg [1][3]

Density 1.378 g/cm³ [1][3]

pKa (Predicted) -7.89 ± 0.10 [1]

Recommended Storage Conditions
Proper storage is critical to maintain the integrity and purity of 2,6-Difluoronicotinaldehyde.

The compound is known to be sensitive to moisture.[1]

Table 2: Recommended Storage Conditions
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Parameter Recommendation Rationale

Temperature
Store in a freezer at or below

-20°C.

To minimize degradation from

thermal stress and maintain its

solid state, reducing volatility

and reactivity.[1][3]

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

To prevent oxidation of the

aldehyde group and potential

reactions with atmospheric

components.[1][3]

Moisture

Keep container tightly sealed

and in a dry environment. The

compound is moisture-

sensitive.

To prevent hydrolysis of the

aldehyde and other moisture-

mediated degradation.[1]

Light Store in a light-proof container.

Although specific photostability

data is unavailable, aromatic

aldehydes can be susceptible

to photodegradation.

Stability Profile and Potential Degradation Pathways
While specific degradation kinetics for 2,6-Difluoronicotinaldehyde are not publicly available,

an understanding of its chemical structure allows for the prediction of its stability profile and

potential degradation pathways.

Chemical Incompatibilities
To ensure stability, 2,6-Difluoronicotinaldehyde should not be stored with the following

classes of reagents:

Strong Oxidizing Agents: The aldehyde group is susceptible to oxidation to the

corresponding carboxylic acid.

Strong Reducing Agents: The aldehyde can be reduced to the corresponding alcohol.

Strong Bases: Can catalyze aldol condensation or other undesired side reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemguide.co.uk/organicprops/carbonyls/oxidation.html
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.chemguide.co.uk/organicprops/carbonyls/oxidation.html
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.chemguide.co.uk/organicprops/carbonyls/oxidation.html
https://www.benchchem.com/product/b141074?utm_src=pdf-body
https://www.benchchem.com/product/b141074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strong Acids: May lead to polymerization or other acid-catalyzed degradation reactions.

Predicted Degradation Pathways
Oxidation: The most probable degradation pathway is the oxidation of the aldehyde group to

2,6-difluoronicotinic acid, especially in the presence of air (oxygen). This can be accelerated

by light and heat.

Hydrolysis: As the compound is noted to be moisture-sensitive, hydration of the aldehyde to

form an unstable geminal diol is possible, which could facilitate further reactions.

Photodegradation: Aromatic aldehydes can undergo various photochemical reactions upon

exposure to UV light, including photo-oxidation and radical-mediated polymerization.

Thermal Decomposition: At elevated temperatures, decomposition may occur, though the

specific products are unknown.

Below is a diagram illustrating the logical relationship between storage conditions and the

stability of the compound.
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Caption: Logical relationship between storage conditions and compound stability.

General Experimental Protocols for Stability Testing
For researchers needing to generate specific stability data for 2,6-Difluoronicotinaldehyde,

the following general protocols, based on ICH guidelines, can be adapted.

Forced Degradation Studies
Forced degradation studies are essential to understand the intrinsic stability of the molecule

and to develop stability-indicating analytical methods.

Workflow for Forced Degradation Studies:
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Forced Degradation Workflow

Prepare Stock Solution of
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Caption: Experimental workflow for forced degradation studies.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of 2,6-Difluoronicotinaldehyde in a

suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep the

solution at an elevated temperature (e.g., 60°C).
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Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the

solution at room temperature.

Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen

peroxide. Keep the solution at room temperature.

Thermal Degradation: Expose both the solid compound and the stock solution to elevated

temperatures (e.g., 80°C).

Photostability: Expose the stock solution to light providing an overall illumination of not

less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than

200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be kept

in the dark.

Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots of the

stressed samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

Analytical Method: Employ a validated stability-indicating HPLC method, preferably with a

mass spectrometric detector (HPLC-MS), to separate the parent compound from its

degradation products.

Data Evaluation: Calculate the percentage of degradation. Identify and characterize the

major degradation products using techniques like MS/MS and NMR.

Long-Term and Accelerated Stability Studies
To determine the shelf-life and confirm the recommended storage conditions, long-term and

accelerated stability studies should be performed on the solid material in its intended

packaging.

Table 3: General Protocol for Long-Term and Accelerated Stability Studies
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Study Type Storage Condition Minimum Duration Testing Frequency

Long-Term -20°C ± 5°C 12 months 0, 3, 6, 9, 12 months

Accelerated 5°C ± 3°C 6 months 0, 3, 6 months

Accelerated
25°C ± 2°C / 60% RH

± 5% RH
6 months 0, 3, 6 months

At each time point, the sample should be tested for appearance, purity (by a stability-indicating

HPLC method), and any other relevant quality attributes.

Conclusion
2,6-Difluoronicotinaldehyde is a reactive molecule that requires specific storage conditions to

ensure its stability. The primary recommendations are storage at or below -20°C under an inert,

dry atmosphere, and protected from light. The aldehyde functionality is prone to oxidation,

making the exclusion of air critical. While quantitative degradation data is scarce, the provided

guidelines on potential degradation pathways and general experimental protocols for stability

testing offer a framework for researchers to handle this compound effectively and to generate

in-house stability data as needed. Adherence to these storage and handling practices will help

ensure the quality and reliability of 2,6-Difluoronicotinaldehyde in research and development

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b141074#stability-and-storage-conditions-for-2-6-
difluoronicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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